![molecular formula C8H8N2O2 B1593131 4-Methoxy-1H-indazol-3(2H)-one CAS No. 1000342-89-1](/img/structure/B1593131.png)
4-Methoxy-1H-indazol-3(2H)-one
Overview
Description
“4-Methoxy-1H-indazol-3-amine” is a chemical compound with the molecular formula C8H9N3O . It has a molecular weight of 163.18 . It is used as a reactant in the preparation and structure-activity relationship of indazole arylsulfonamides as allosteric CC-chemokine receptor 4 antagonists .
Synthesis Analysis
The synthesis of “4-Methoxy-1H-indazol-3-amine” involves a mixture of 2-fluoro-6-(methyloxy)benzonitrile and hydrazine hydrate in n-butanol. This mixture is heated to reflux under nitrogen for 18 hours. After cooling, water is added and the organic phase is removed. The solid in the aqueous phase is collected by filtration and dried in vacuo at 40°C to give a white solid. The butanol phase is evaporated in vacuo and the residue and the aqueous mother liquors are combined and extracted using ethyl acetate. The combined ethyl acetate extractions are dried (MgSO4) and evaporated in vacuo. The residue is dissolved in DCM and applied to a 100 g silica cartridge. This is eluted with cyclohexane, cyclohexane ethyl acetate (1:1), and ethyl acetate. The required fractions are combined and evaporated in vacuo to give the final product .
Molecular Structure Analysis
The molecular structure of “4-Methoxy-1H-indazol-3-amine” consists of a methoxy group (-OCH3) and an amino group (-NH2) attached to an indazole ring .
Physical And Chemical Properties Analysis
“4-Methoxy-1H-indazol-3-amine” has a melting point of 85-87°C and a predicted boiling point of 406.3±25.0 °C. It has a density of 1.344 and a predicted pKa of 15.19±0.40 .
Scientific Research Applications
Chemosensor for Glutathione Detection
“4-Methoxy-1H-indazol-3-amine”, a derivative of “4-Methoxy-1H-indazol-3(2H)-one”, is used as a colorimetric chemosensor that reacts with glutathione in the presence of hydrogen peroxide to produce a yellow color. The sensing range for this compound is from 0.02 to 1 mM glutathione .
Antihypertensive Applications
Indazole-containing heterocyclic compounds, such as “3-Hydroxy-4-methoxy (1H)indazole”, have been found to have antihypertensive properties .
Anticancer Applications
These compounds have also been used in the development of anticancer drugs .
Antidepressant Applications
Indazole derivatives have been used in the creation of antidepressant medications .
Anti-inflammatory Applications
These compounds have shown potential in the treatment of inflammation .
Antibacterial Applications
Indazole derivatives have been used in the development of antibacterial agents .
HIV Protease Inhibitors
Compounds containing an indazole fragment have been investigated and applied in producing HIV protease inhibitors .
Serotonin Receptor Antagonists
Indazole-containing compounds have been used as serotonin receptor antagonists .
Mechanism of Action
Safety and Hazards
“4-Methoxy-1H-indazol-3-amine” is classified as an irritant. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
Future Directions
properties
IUPAC Name |
4-methoxy-1,2-dihydroindazol-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2/c1-12-6-4-2-3-5-7(6)8(11)10-9-5/h2-4H,1H3,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BESHLNQIGLRLMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C(=O)NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646640 | |
Record name | 4-Methoxy-1,2-dihydro-3H-indazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-1H-indazol-3(2H)-one | |
CAS RN |
1000342-89-1 | |
Record name | 4-Methoxy-1,2-dihydro-3H-indazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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